Cas no 1092352-66-3 (6-Benzyl-6,7-dihydro-3H-pyrrolo3,4-dpyrimidin-4(5H)-one)

• Product Name: 6-Benzyl-6,7-dihydro-3H-pyrrolo3,4-dpyrimidin-4(5H)-one
• CAS No: 1092352-66-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• MDL: MFCD11518995
• CID: 1025742
• PubChem ID: 135743644
• Update Time: 2025-09-23

6-Benzyl-6,7-dihydro-3H-pyrrolo3,4-dpyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• 3,5,6,7-tetrahydro-6-(phenylmethyl)-4H-Pyrrolo[3,4-d]pyrimidin-4-one
• 6-Benzyl-3,5,6,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-one
• 6-benzyl-5,7-dihydro-1H-pyrrolo[3,4-d]pyrimidin-4-one
• W-204704
• 1092352-66-3
• DB-059853
• SC3041
• SCHEMBL2454865
• AKOS015839175
• J-518264
• A895116
• 6-Benzyl-1,5,6,7-tetrahydro-4H-pyrrolo[3,4-d]pyrimidin-4-one
• 6-BENZYL-3,5,6,7-TETRAHYDROPYRROLO[3,4-d]PYRIMIDIN-4-ONE[1092352-66-3]
• DTXSID00675414
• 6-benzyl-5,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4-one
• 6-Benzyl-6,7-dihydro-3H-pyrrolo3,4-dpyrimidin-4(5H)-one

• MDL： MFCD11518995
• Inchi： 1S/C13H13N3O/c17-13-11-7-16(8-12(11)14-9-15-13)6-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,14,15,17)
• InChI Key： LSTKDSGWHLTBKS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CN(CC3C=CC=CC=3)C2)N=CN1

Computed Properties

• Exact Mass: 227.10600
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.30
• PSA: 48.99000
• LogP: 1.22360